Silicon

• IUPAC Name: silicon
• InChI: InChI=1S/Si
• InChI Key: XUIMIQQOPSSXEZ-UHFFFAOYSA-N
• Canonical SMILES: [Si]
• Molecular Formula: Si
• DSSTOX Substance ID: DTXSID0051441
• Molecular Weight: 28.085 g/mol
• Physical Description: Silicon powder, amorphous appears as a dark brown powder. Insoluble in water and denser than water. Burns readily when exposed to heat or flames, and may be difficult to extinguish. Water may not be effective in extinguishing flames. Used to make computer microchips., Dry Powder; Dry Powder, Other Solid; Other Solid; Pellets or Large Crystals, Black to gray, lustrous, needle-like crystals. [Note: The amorphous form is a dark-brown powder.]; [NIOSH], STEEL-GREY CRYSTALS OR BLACK-TO-BROWN AMORPHOUS POWDER., Black to gray, lustrous, needle-like crystals., Black to gray, lustrous, needle-like crystals. [Note: The amorphous form is a dark-brown powder.]
• Boiling Point: 4271 °F at 760 mmHg (NIOSH, 2023), 2355 °C, 4271 °F
• Solubility: Insoluble (NIOSH, 2023), Soluble in a mixture of nitric and hydrofluoric acids and in alkalis; insoluble in nitric and hydrochloric acid, Soluble in molten alkali oxides; practically insoluble in water, Silicon and germanium are isomorphous and thus mutually soluble in all proportions; molten silicon is immiscible in both molten tin and molten lead., Solubility in water: none, Insoluble
• Density: 2.33 at 77 °F (NIOSH, 2023) - Denser than water; will sink, 2.33 g/cu cm at 25 °C/4 °C, Electron mobility at 300 K: 1500 sq cm/volt/sec; hole mobility at 300 K: 500 sq cm/volt/sec; intrinsic charge density at 300 K: 1.5x10+10; electron diffusion constant at 300 K: 38; hole diffusion constant at 300 K: 13; attacked by hydrofluoric or a mixture of hydrofluoric and nitric acids; burns in fluorine, chlorine, Critical volume: 232.6 cu cm/mol; atomic density: 5X10+22 atoms/cu cm; Knoop hardness: 950-1150; volume expansion on freezing: 9.5%, Density at melting pt = 2.30 g/cu cm (solid), 2.51 g/cu cm (liquid); Heat of evaporation = 385 kJ/mol; Surface tension at melting pt = 885 mJ/sq m, 2.33 g/cm³, 2.33 at 77 °F, (77 °F): 2.33
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 1 Pa at 1635 °C; 10 Pa at 1829 °C; 100 Pa at 2066 °C; 1 kPa at 2363 °C; 10 kPa at 2748 °C; 100 kPa at 3264 °C, 0 mmHg (approx)
• Impurities: Impurities: Boron, aluminum; garium; indium; germanium; tin; phosphorus; arsenic; antimony; copper; oxygen; sulfur; iron; tellurium
• Color/Form: Black to gray, lustrous, needle-like crystals or octahedral platelets (cubic system); amorphous form is dark brown powder
• CAS No.: 7440-21-3
• Melting Point: 2570 °F (NIOSH, 2023), 1410 °C, Enthalpy of fusion at melting point: 50.21 kJ/mol, 2570 °F

Description

Silicon is a chemical element with the symbol Si and atomic number 14. It is a hard, brittle crystalline solid with a blue-grey metallic luster and is a tetravalent metalloid and semiconductor. This compound is the second most abundant element in the Earth’s crust, making up 27.7 percent of its composition . It was first isolated in 1824 by the Swedish chemist Jöns Jacob Berzelius . This compound is widely used in various industries due to its unique properties, including its ability to conduct electricity under certain conditions, making it an essential material in the electronics industry .

Mechanism of Action

Target of Action

Silicon, often confused with silicone, is a versatile element widely used across various industries . Its primary targets include various biological systems, particularly plants, where it plays a vital role in growth and productivity by improving their nutritional status . In the human body, this compound targets include skin, hair, and nails, where it contributes to their health and strength .

Mode of Action

this compound interacts with its targets in several ways. In plants, this compound supplementation activates defense mechanisms and phytohormones signaling mechanisms under biotic and abiotic stresses . In humans, this compound-based compounds like polydimethylsiloxane (PDMS) are used as surfactants, antifoaming agents, and carminatives in various products .

Biochemical Pathways

this compound affects multiple biochemical pathways. In plants, it modulates molecular, biochemical, and physiological processes negatively affected by high salinity . It also plays a role in mineral nutrient deficiencies, toxicities, biotic and abiotic stresses . In humans, this compound-based compounds have been associated with bone mineralization and collagen synthesis .

Pharmacokinetics (ADME Properties)

The ADME (Absorption, Distribution, Metabolism, Excretion) properties of this compound-based compounds are complex. They are used in topical creams and ointments to help distribute the active ingredients .

Result of Action

The molecular and cellular effects of this compound’s action are diverse. In plants, it helps in modulating molecular, biochemical, and physiological processes . In humans, this compound has been associated with various health benefits, including bone health, skin health, and hair and nail strength .

Action Environment

Environmental factors significantly influence this compound’s action, efficacy, and stability. The production of this compound relies on hydrocarbons derived from petroleum, raising concerns about sustainability and carbon emissions .

Biochemical Analysis

Biochemical Properties

Silicon plays a crucial role in various biochemical reactions within plants. It interacts with several enzymes, proteins, and other biomolecules. For instance, this compound is known to interact with enzymes involved in the synthesis of lignin and cellulose, thereby strengthening the plant cell wall . Additionally, this compound interacts with proteins that are part of the plant’s defense mechanisms, enhancing the plant’s ability to resist pathogen attacks . The nature of these interactions often involves the formation of this compound-oxygen bonds, which contribute to the structural integrity of the cell wall and other cellular components.

Cellular Effects

This compound influences various cellular processes and functions. In plants, this compound has been shown to enhance cell signaling pathways that are involved in stress responses . It also affects gene expression by modulating the activity of transcription factors that regulate stress-responsive genes . Furthermore, this compound impacts cellular metabolism by influencing the activity of enzymes involved in primary metabolic processes, such as photosynthesis and respiration . These effects collectively contribute to improved plant growth and development under stressful conditions.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms involves the binding of this compound to biomolecules, such as proteins and enzymes, which can lead to enzyme activation or inhibition . This compound also influences gene expression by interacting with transcription factors and other regulatory proteins . Additionally, this compound can modulate the activity of signaling molecules, such as reactive oxygen species, which play a crucial role in plant stress responses . These molecular interactions help plants to better cope with environmental stresses.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound on plants can change over time. This compound is relatively stable and does not degrade quickly, allowing it to exert long-term effects on cellular function . Studies have shown that this compound can enhance plant resistance to stress over extended periods, with its effects becoming more pronounced with prolonged exposure . The stability and effectiveness of this compound can be influenced by factors such as pH and the presence of other ions in the growth medium .

Dosage Effects in Animal Models

While most research on this compound has focused on plants, studies in animal models have also been conducted to understand its effects. The impact of this compound varies with different dosages. At low to moderate doses, this compound has been shown to have beneficial effects, such as enhancing bone health and improving immune function . At high doses, this compound can have toxic effects, leading to adverse outcomes such as kidney damage and impaired cellular function . These findings highlight the importance of determining the optimal dosage for this compound supplementation in animal models.

Metabolic Pathways

This compound is involved in several metabolic pathways within plants. It interacts with enzymes and cofactors that are essential for primary metabolic processes, such as photosynthesis and respiration . This compound also affects metabolic flux by modulating the activity of key enzymes involved in these pathways . Additionally, this compound can influence the levels of metabolites, such as sugars and amino acids, which are crucial for plant growth and development . These interactions underscore the importance of this compound in maintaining metabolic homeostasis in plants.

Transport and Distribution

The transport and distribution of this compound within plants are mediated by specific transporters and binding proteins. This compound is taken up by plant roots in the form of silicic acid and transported to various tissues through the xylem . Once inside the plant, this compound can accumulate in different cell types and tissues, such as the cell wall, epidermis, and vascular tissues . The distribution of this compound within the plant is influenced by factors such as the plant species, growth conditions, and the availability of this compound in the soil .

Subcellular Localization

This compound is localized in various subcellular compartments within plant cells. It is commonly found in the cell wall, where it contributes to structural integrity and resistance to mechanical stress . This compound can also be localized in the vacuole, where it may play a role in detoxification and storage . Additionally, this compound has been observed in the cytoplasm and other organelles, where it can influence cellular processes such as signal transduction and enzyme activity . The subcellular localization of this compound is often determined by targeting signals and post-translational modifications that direct it to specific compartments.

Preparation Methods

Synthetic Routes and Reaction Conditions: Silicon is typically prepared by the reduction of this compound dioxide (SiO₂) with carbon at high temperatures. The reaction is as follows: [ \text{SiO}_2 (\text{s}) + 2\text{C} (\text{s}) \rightarrow \text{Si} (\text{s}) + 2\text{CO} (\text{g}) ] This process is carried out in an electric arc furnace at temperatures around 1900°C .

Industrial Production Methods: The industrial production of this compound involves several steps:

Extraction: this compound dioxide is extracted from quartz or sand.

Reduction: The extracted this compound dioxide is reduced with carbon in an electric arc furnace to produce metallurgical-grade this compound.

Purification: The metallurgical-grade this compound is further purified using the Siemens process or the Czochralski process to produce semiconductor-grade this compound.

Types of Reactions:

Oxidation: this compound reacts with oxygen at high temperatures to form this compound dioxide: [ \text{Si} (\text{s}) + \text{O}_2 (\text{g}) \rightarrow \text{SiO}_2 (\text{s}) ]

Reduction: this compound can be reduced by strong reducing agents like magnesium to form silicides.

Substitution: this compound reacts with halogens to form this compound tetrahalides: [ \text{Si} (\text{s}) + 2\text{Cl}_2 (\text{g}) \rightarrow \text{SiCl}_4 (\text{l}) ]

Common Reagents and Conditions:

Hydrofluoric Acid: this compound reacts with hydrofluoric acid to form hexafluorosilicic acid: [ \text{Si} (\text{s}) + 6\text{HF} (\text{aq}) \rightarrow \text{H}_2[\text{SiF}_6] (\text{aq}) + 2\text{H}_2 (\text{g}) ]

Alkali Solutions: this compound reacts with hot alkali solutions to form silicates: [ \text{Si} (\text{s}) + 2\text{OH}^- (\text{aq}) \rightarrow \text{SiO}_3^{2-} (\text{aq}) + 2\text{H}_2 (\text{g}) ]

Major Products:

This compound Dioxide (SiO₂): Formed from the oxidation of this compound.

This compound Tetrahalides (SiX₄): Formed from the reaction of this compound with halogens.

Silicates: Formed from the reaction of this compound with alkali solutions.

Scientific Research Applications

Silicon has a wide range of applications in scientific research:

Chemistry: this compound is used in the synthesis of organothis compound compounds, which are essential in various chemical reactions and processes.

Biology: this compound nanoparticles are used in biological imaging and drug delivery systems due to their biocompatibility and unique optical properties.

Medicine: this compound-based materials are used in medical devices, implants, and prosthetics due to their durability and compatibility with biological tissues.

Industry: this compound is a crucial material in the electronics industry, used in the production of semiconductors, solar cells, and integrated circuits.

Comparison with Similar Compounds

Carbon: Like silicon, carbon is a group 14 element and shares similar bonding versatility.

Germanium: Another group 14 element, germanium shares many properties with this compound but is less abundant and more expensive.

Tin and Lead: These elements also belong to group 14 but have different physical and chemical properties due to their larger atomic sizes and metallic nature.

Uniqueness of this compound: this compound’s unique combination of properties, such as its semiconducting abilities, abundance, and ability to form stable compounds with oxygen, makes it indispensable in various fields, particularly in electronics and materials science .